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Compound of Interest

Compound Name: Boc-Phe(3-Br)-OH

Cat. No.: B558698 Get Quote

Proper disposal of Boc-Phe(3-Br)-OH, a halogenated amino acid derivative, is crucial for

maintaining laboratory safety, ensuring regulatory compliance, and protecting the environment.

As a brominated organic compound, it must be treated as hazardous chemical waste and

segregated appropriately. Adherence to the following guidelines will ensure its safe and

responsible disposal.

Properties and Safety Overview
Before handling, it is essential to be familiar with the properties and potential hazards of Boc-
Phe(3-Br)-OH. This information is critical for safe handling and for correctly labeling waste

containers.
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Property Data

Chemical Name
N-(tert-Butoxycarbonyl)-3-bromo-L-

phenylalanine

Synonyms
Boc-L-Phe(3-Br)-OH, Boc-3-bromo-L-

phenylalanine

Molecular Formula C₁₄H₁₈BrNO₄[1]

Molecular Weight 344.20 g/mol [1]

Appearance White to off-white solid[1][2]

Primary Hazard Class Halogenated Organic Waste[3][4]

Incompatible Materials Strong oxidizing agents, strong acids[1][5][6]

Hazardous Decomposition
Carbon monoxide (CO), Carbon dioxide (CO₂),

Nitrogen oxides (NOx), Hydrogen bromide[1]

Experimental Protocol for Disposal
The standard operating procedure for the disposal of Boc-Phe(3-Br)-OH involves systematic

collection, segregation, and transfer of the waste material to a certified disposal facility. Do not

dispose of this chemical down the drain or in regular trash.[5][7]

1. Personal Protective Equipment (PPE) Confirmation:

Ensure proper PPE is worn before handling the chemical waste. This includes:

Eye Protection: Chemical safety goggles or glasses with side-shields.[8]

Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat.[8]

Respiratory Protection: If handling the powder and dust generation is likely, use a

respirator with a particulate filter.[8]

2. Waste Segregation:

Designate a specific waste container exclusively for halogenated organic waste.[3][4][9]
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It is critical to keep halogenated solvents and solids separate from non-halogenated waste

streams to facilitate proper disposal and manage costs.[3][9]

3. Containerization:

Solid Waste: Place waste Boc-Phe(3-Br)-OH powder directly into a designated, sealable,

and chemically compatible hazardous waste container.[8]

Liquid Waste: If Boc-Phe(3-Br)-OH is dissolved in a solvent, collect it in a container

designated for halogenated liquid waste. Ensure the container has a secure, threaded cap to

be vapor-tight and spill-proof.[10]

Contaminated Materials: Any materials used for cleanup (e.g., absorbent pads, gloves,

weighing paper) should also be placed in the designated solid halogenated waste container.

[3][8]

4. Labeling:

Label the waste container clearly before the first addition of waste.[10]

The label must include:

The words "Hazardous Waste".[3][10]

The full chemical name: "Waste Boc-Phe(3-Br)-OH". Do not use abbreviations or

chemical formulas.[10]

If in solution, list all chemical constituents and their approximate percentages.[3]

Applicable hazard identification (e.g., Toxic).[3]

5. Storage:

Keep the waste container tightly sealed when not in use.[3][10]

Store the container in a designated, well-ventilated, and secure satellite accumulation area

within the laboratory.[3]
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Ensure the container is stored in secondary containment to prevent spills.[3]

6. Arranging for Disposal:

When the container is nearly full (approximately 75%), arrange for pickup through your

institution's Environmental Health and Safety (EHS) department or a licensed chemical

waste disposal contractor.[3][8]

Follow your institution's specific procedures for requesting a waste collection.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Boc-Phe(3-Br)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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